Ethyl 11(E)-eicosenoate

• Molecular Formula: C22H42O2
• Molecular Weight: 338.6 g/mol
• InChI: InChI=1S/C22H42O2/c1-3-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22(23)24-4-2/h11-12H,3-10,13-21H2,1-2H3/b12-11+
• InChIKey: BRACWSIXBQMMPL-VAWYXSNFSA-N

Ethyl 11(E)-eicosenoate: High-Purity Trans-Fatty Acid Ethyl Ester Standard

Ethyl 11(E)-eicosenoate (CAS 2692622-85-6) is a long-chain monounsaturated fatty acid ethyl ester with the molecular formula C₂₂H₄₂O₂ and a molar mass of 338.57 g/mol . The compound is defined by a single trans (E) double bond at the 11th carbon position, yielding a linear, hydrophobic structure [1]. It is typically supplied as a solid at room temperature, with predicted physicochemical properties including a density of 0.870±0.06 g/cm³ and a boiling point of 408.8±14.0 °C [2]. Its primary applications are in lipid research, analytical chemistry as a reference standard, and as a specialized intermediate in organic synthesis due to its well-defined trans stereochemistry [1].

Standard Type

Certified reference material (CRM) for lipidomics & metabolomics

Isomer Specificity

Trans (E) C20:1 fatty acid ethyl ester, distinct from cis (Z) isomer

Application Focus

Isomer-resolved quantification, food authenticity, lipid delivery research

• [1] Kuujia. CAS 2692622-85-6 Ethyl 11(E)-eicosenoate Compound Profile. Accessed 2026. View Source
• [2] DECHEMA. DETHERM Database: Thermophysical Properties of (E)-11-eicosenoic acid ethyl ester (ID 47929). Accessed 2026. View Source

Why Ethyl 11(E)-eicosenoate Cannot Be Substituted

While several long-chain fatty acid ethyl esters share the same molecular formula (C₂₂H₄₂O₂) and similar molecular weights, simple substitution is not scientifically valid. The biological activity and physicochemical behavior of these lipids are critically dependent on the precise position and stereochemistry of the double bond [1]. For instance, the trans (E) configuration of Ethyl 11(E)-eicosenoate imparts a more linear, rod-like molecular shape compared to the bent conformation of its cis (Z) isomer, which directly influences membrane fluidity, lipid packing, and metabolic processing in biological systems [2]. Furthermore, chain-length variations in analogs like Ethyl 11(E)-octadecenoate (C20:1) alter partition coefficients and bioavailability, making them unsuitable as direct replacements without extensive re-validation. The following quantitative evidence underscores why this specific compound must be selected based on its unique structural attributes.

Z-Isomer (Ethyl 11(Z)-eicosenoate) substitution

Altered GC retention and NMR chemical shifts may lead to misidentification in isomer-specific assays; baseline resolution may not transfer.

Ethyl oleate (C18:1) substitution

Lower lipophilicity (predicted LogP) alters membrane partitioning and extraction efficiency; not directly comparable for VLCFA metabolism studies.

• [1] Malaisse WJ, et al. Perturbation of 11-eicosenoate metabolism in female diabetic rats. Int J Mol Med. 2008 Jul;22(1):133-7. PMID: 18575786. View Source
• [2] Kuujia. CAS 2692622-85-6 Ethyl 11(E)-eicosenoate Compound Profile. Accessed 2026. View Source

Ethyl 11(E)-eicosenoate: Key Differentiation Evidence

Unambiguous GC and NMR Resolution from Z-Isomer

Ethyl 11(E)-eicosenoate possesses a trans double bond, in contrast to the more common cis (Z) isomer, Ethyl 11(Z)-eicosenoate (CAS 137202-21-2) . This structural difference is critical as trans fatty acids are metabolized differently than their cis counterparts, leading to distinct biological effects [1]. In a metabolomic study of diabetic rats, the ratio of 11-eicosenoate (trans) to oleate (cis) was significantly elevated in liver and brain phospholipids of diabetic versus control animals, highlighting a differential metabolic incorporation of the trans isomer [2].

Isomer Resolution

Class-level

Baseline GC separation; 13C NMR allylic shifts differ by ~5–6 ppm for E vs Z isomers (class-level from monoenoic FAs).

Supports isomer-specific method development for trans-FA profiling.

Confirm with Ethyl 11(E)-eicosenoate-specific data; class-level inference.

Evidence Dimension	Stereochemical Configuration and Metabolic Fate
Target Compound Data	Trans (E) double bond at C11 position
Comparator Or Baseline	Ethyl 11(Z)-eicosenoate (cis isomer, CAS 137202-21-2)
Quantified Difference	Qualitative: Differential metabolic incorporation in vivo; specific quantitative ratio data for the free acid form available in literature.
Conditions	In vivo metabolomic study in diabetic rat models (Goto-Kakizaki and streptozotocin-induced).

Why This Matters

Selection of the correct isomer is essential for experimental reproducibility and accurate modeling of biological pathways involving trans fatty acids.

• [1] Kuujia. CAS 2692622-85-6 Ethyl 11(E)-eicosenoate Compound Profile. Accessed 2026. View Source
• [2] Malaisse WJ, et al. Perturbation of 11-eicosenoate metabolism in female diabetic rats. Int J Mol Med. 2008 Jul;22(1):133-7. PMID: 18575786. View Source

Superior Membrane Partitioning Driven by Higher LogP

Ethyl 11(E)-eicosenoate (C22:1) can be differentiated from its shorter-chain analog, Ethyl 11(E)-octadecenoate (C20:1, CAS 89296-48-0), based on its distinct physicochemical properties . The two-carbon extension in the alkyl chain of the target compound increases its molecular weight from 310.51 g/mol to 338.57 g/mol and is predicted to result in a higher boiling point and increased lipophilicity (LogP) . This difference is crucial for chromatographic separation and influences the compound's behavior in lipid bilayers and its bioavailability in vivo [1].

Lipophilicity (LogP)

Reported

Ethyl 11(E)-eicosenoate LogP 7.37 (RDKit) vs ethyl oleate ~5.97–7.78; predicted difference ~0.37–1.40 log units.

Supports membrane partitioning and VLCFA metabolism studies.

In silico prediction; experimental validation recommended.

Evidence Dimension	Chain Length and Molecular Weight
Target Compound Data	C22 chain, Molecular Weight: 338.57 g/mol
Comparator Or Baseline	Ethyl 11(E)-octadecenoate (C20 chain, CAS 89296-48-0, Molecular Weight: 310.51 g/mol)
Quantified Difference	Molecular Weight increase of 28.06 g/mol (equivalent to two CH₂ units).
Conditions	Standard physicochemical characterization.

Why This Matters

The specific chain length is critical for maintaining consistent partition coefficients and biological interactions, precluding the use of a shorter-chain analog as a substitute in formulated products or analytical methods.

• [1] Kuujia. CAS 2692622-85-6 Ethyl 11(E)-eicosenoate Compound Profile. Accessed 2026. View Source

E-Isomer Standard for Trans-Fatty Acid Profiling in Metabolomics

Ethyl 11(E)-eicosenoate is commercially available at high purity levels suitable for analytical applications. One supplier offers the compound at a purity of >99% , while another standard-grade product is specified at a minimum purity of 95% [1]. This level of purity is essential for its use as a reference standard in analytical chemistry for the accurate identification and quantification of trans-monounsaturated fatty acid ethyl esters in complex lipid mixtures [2].

CRM Availability

Class-level

ISO 17034 certified reference material with >95% purity and CoA documentation.

Supports reproducible metabolomics quantification and method validation.

Procurement advantage; verify lot-specific certificate.

Evidence Dimension	Commercial Purity Grade
Target Compound Data	>99% purity (Larodan brand) or ≥95% purity (standard grade)
Comparator Or Baseline	Not a direct comparator; refers to available purity grades of the target compound.
Quantified Difference	Purity levels meet or exceed typical requirements for analytical reference materials.
Conditions	Certificate of Analysis from commercial suppliers.

Why This Matters

Procurement of a high-purity, well-characterized standard is non-negotiable for developing and validating robust analytical methods, ensuring data integrity and regulatory compliance.

• [1] SCRSTANDARD. 11(E)-二十碳烯酸乙酯 (SCFC-31788) Product Page. Accessed 2026. View Source
• [2] Kuujia. CAS 2692622-85-6 Ethyl 11(E)-eicosenoate Compound Profile. Accessed 2026. View Source

Distinction from Polyunsaturated Pharmaceutical Esters

Ethyl 11(E)-eicosenoate is a monounsaturated compound and should not be confused with polyunsaturated esters like ethyl eicosapentaenoate (EPA ethyl ester), which is a major component of prescription omega-3 drugs [1]. The presence of a single trans double bond in Ethyl 11(E)-eicosenoate renders it far less susceptible to oxidation compared to the five cis double bonds in EPA ethyl ester [2]. This results in significantly higher oxidative stability for the target compound, which is a critical factor for long-term storage and formulation development where oxidation can lead to degradation and the formation of unwanted byproducts [3].

Evidence Dimension	Oxidative Stability (Degree of Unsaturation)
Target Compound Data	One trans (E) double bond
Comparator Or Baseline	Ethyl eicosapentaenoate (EPA ethyl ester), with five cis (Z) double bonds.
Quantified Difference	Qualitative: Significantly higher oxidative stability due to fewer and trans-configured double bonds.
Conditions	Chemical structure analysis and general knowledge of lipid oxidation kinetics.

Why This Matters

The superior stability of Ethyl 11(E)-eicosenoate simplifies storage, handling, and formulation, reducing the need for complex antioxidant strategies and ensuring the compound remains unaltered during research use.

• [1] USPTO. U.S. Patent No. 10,265,287. Methods of reducing triglycerides and LDL-C. Granted 2019-04-23. View Source
• [2] Kuujia. CAS 2692622-85-6 Ethyl 11(E)-eicosenoate Compound Profile. Accessed 2026. View Source
• [3] Kimura Y, et al. The structures of eicosapentaenoic acid (EPA) derivatives formed during accelerated stability testing of EPA ethylester. CiNii Research. 2024. View Source

Ethyl 11(E)-eicosenoate: Application Scenarios

Certified Reference Standard for Quantitative Lipidomics

Ethyl 11(E)-eicosenoate serves as an essential analytical standard and a defined substrate for studies investigating the unique metabolic pathways and physiological effects of trans-monounsaturated fatty acids. Its distinct trans (E) configuration is critical for understanding the differential incorporation of trans fats into cellular phospholipids, a phenomenon observed in studies where the 11-eicosenoate/oleate ratio is altered in disease states like diabetes [1]. Researchers utilize this compound to trace metabolic fate and confirm the identity of trans-fatty acid metabolites in complex biological samples.

13C NMR Isomeric Purity Probe for Edible Oils

Given its high purity (>99%) and well-defined structure, Ethyl 11(E)-eicosenoate is a crucial reference standard for developing and validating chromatographic methods (e.g., GC-MS, HPLC) used to detect and quantify trans-fatty acid ethyl esters in edible oils, processed foods, and pharmaceutical formulations . Its distinct retention time and mass spectrum, differentiated from its cis isomer, allow for accurate profiling of trans-fat content, which is essential for meeting stringent regulatory labeling requirements and ensuring product safety and quality [2].

Internal Standard for Lipid Nanoparticle Drug Delivery

The high oxidative stability of Ethyl 11(E)-eicosenoate, attributed to its single trans double bond, makes it a superior choice over polyunsaturated esters like EPA ethyl ester for applications requiring long-term stability [3]. It can be used as a chemically robust component in lipid-based formulations, such as lipid nanoparticles or emulsions, where it serves as a stable structural lipid or a non-oxidizable excipient, minimizing the risk of degradation and formation of reactive byproducts during storage and use .

Membrane Biophysics Research Using Defined Lipid Models

The linear, rod-like shape of Ethyl 11(E)-eicosenoate, conferred by its trans double bond, is a powerful tool for studying the influence of lipid geometry on membrane properties . By incorporating this compound into artificial lipid bilayers, researchers can systematically investigate its effect on membrane fluidity, phase behavior, and permeability, providing a direct contrast to the behavior of its cis analog, which induces a kink in the acyl chain. This allows for precise, quantitative structure-function studies of lipid membranes [1].

Application

Selection Property

Validation Focus

Quantitative lipidomics MRM assay

Certified reference material (ISO 17034) with high isomeric purity

Isomer-specific calibration curve & inter-batch reproducibility

Edible oil authenticity testing

Diagnostic 13C NMR shifts for E/Z isomer resolution

Isomeric resolution and adulteration/thermal isomerization detection

Lipid nanoparticle delivery research

High-lipophilicity (predicted LogP) surrogate for VLCFA cargo

Encapsulation efficiency & in vitro release kinetics

• [1] Malaisse WJ, et al. Perturbation of 11-eicosenoate metabolism in female diabetic rats. Int J Mol Med. 2008 Jul;22(1):133-7. PMID: 18575786. View Source
• [2] Kuujia. CAS 2692622-85-6 Ethyl 11(E)-eicosenoate Compound Profile. Accessed 2026. View Source
• [3] Kimura Y, et al. The structures of eicosapentaenoic acid (EPA) derivatives formed during accelerated stability testing of EPA ethylester. CiNii Research. 2024. View Source